4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine

• IUPAC Name: 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine
• InChI: InChI=1S/C17H16N8/c18-17-22-15(10-16(23-17)25-8-3-6-21-25)20-11-13-4-1-2-5-14(13)24-9-7-19-12-24/h1-10,12H,11H2,(H3,18,20,22,23)
• InChI Key: QRLDSQHASKQVOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=CC(=NC(=N2)N)N3C=CC=N3)N4C=CN=C4
• Molecular Formula: C17H16N8
• Molecular Weight: 332.4 g/mol

Description

4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine, also known as PIM447, is a small molecule inhibitor that targets the PIM family of serine/threonine kinases. PIM kinases are implicated in the development and progression of various cancers, making them an attractive target for cancer therapy.

Mechanism of Action

PIM kinases are involved in various cellular processes, including cell proliferation, survival, and differentiation. 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine inhibits the activity of PIM kinases by binding to the ATP-binding site of the kinase domain, thereby preventing the phosphorylation of downstream targets. This leads to the inhibition of cell proliferation and survival, induction of apoptosis, and sensitization of cancer cells to chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine has been shown to have various biochemical and physiological effects on cancer cells, including the inhibition of cell proliferation, induction of apoptosis, and sensitization of cancer cells to chemotherapy and radiation therapy. 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine has also been shown to inhibit the activity of various signaling pathways involved in cancer development and progression, including the PI3K/Akt/mTOR pathway and the JAK/STAT pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine in lab experiments is its specificity for PIM kinases, making it a valuable tool for studying the role of PIM kinases in cancer development and progression. However, one of the limitations of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine is its potential off-target effects, which may affect the interpretation of experimental results. Another limitation is the lack of clinical data on the safety and efficacy of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine in humans, which may limit its translational potential.

Future Directions

There are several future directions for the study of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine. One direction is the development of combination therapies that target PIM kinases in combination with other targeted therapies or chemotherapy. Another direction is the identification of biomarkers that can predict the response to 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine in cancer patients. Finally, the development of more potent and selective PIM kinase inhibitors may improve the efficacy and safety of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine in cancer therapy.

Synthesis Methods

The synthesis of 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine involves a multi-step process that starts with the reaction of 2-imidazol-1-ylphenylmethanol with 2,4-dichloro-5-nitropyrimidine in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with pyrazole-1-carboxylic acid hydrazide in the presence of triethylamine and acetic anhydride to yield 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine. The purity and identity of the compound are confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine has been extensively studied in preclinical models of various cancers, including leukemia, lymphoma, multiple myeloma, prostate cancer, and breast cancer. In these studies, 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine has been shown to inhibit the growth and survival of cancer cells, induce apoptosis, and sensitize cancer cells to chemotherapy and radiation therapy. 4-N-[(2-imidazol-1-ylphenyl)methyl]-6-pyrazol-1-ylpyrimidine-2,4-diamine has also been shown to inhibit tumor growth and metastasis in vivo, making it a promising candidate for cancer therapy.